methyl 4-[({3-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyl-5-oxo-2-thioxo-4-imidazolidinyl}acetyl)amino]benzoate

• IUPAC Name: methyl 4-[[2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-1-methyl-5-oxo-2-sulfanylideneimidazolidin-4-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H27N3O6S/c1-26-22(29)18(14-21(28)25-17-8-6-16(7-9-17)23(30)33-4)27(24(26)34)12-11-15-5-10-19(31-2)20(13-15)32-3/h5-10,13,18H,11-12,14H2,1-4H3,(H,25,28)
• InChI Key: ARWBXAWJNUHLSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(N(C1=S)CCC2=CC(=C(C=C2)OC)OC)CC(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C24H27N3O6S
• Molecular Weight: 485.6 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a methyl ester group, an acetyl amino group, a thioxo imidazolidinyl group, and a dimethoxyphenyl ethyl group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The 3,4-dimethoxyphenyl ethyl group, for example, is a phenethylamine derivative where the 3- and 4-position hydroxy groups have been replaced with methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on how it interacts with biological systems. Unfortunately, without more information, it’s impossible to speculate on the mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it’s used. Without specific information, it’s impossible to provide accurate safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing side effects.